Cas no 808148-31-4 (2-formamidopent-4-enoic acid)

• Product Name: 2-formamidopent-4-enoic acid
• CAS No: 808148-31-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 4196431
• PubChem ID: 64146364
• Update Time: 2025-06-25

2-formamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-(formylamino)-
• 2-formamidopent-4-enoic acid
• EN300-1300110
• 2-formamidopent-4-enoicacid
• 808148-31-4
• AKOS013464616

• Inchi： 1S/C6H9NO3/c1-2-3-5(6(9)10)7-4-8/h2,4-5H,1,3H2,(H,7,8)(H,9,10)
• InChI Key： MGKMAEXLVHJYDH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC=O)CC=C

Computed Properties

• Exact Mass: 143.058243149Da
• Monoisotopic Mass: 143.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-formamidopent-4-enoic acid

Introduction to 2-formamidopent-4-enoic acid (CAS No. 808148-31-4)

2-formamidopent-4-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 808148-31-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, exhibits promise in various biochemical applications. Its molecular structure, featuring both an amide group and a conjugated enone system, makes it a versatile intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal chemistry.

The compound's chemical formula can be represented as C₆H₇O₃N, reflecting its composition of carbon, hydrogen, oxygen, and nitrogen atoms. The presence of the formamide functional group (–NH–CO–) alongside the pent-4-enone moiety (C=C–C=O) contributes to its reactivity and makes it a valuable building block for the synthesis of more complex molecules. This dual functionality allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, 2-formamidopent-4-enoic acid has been studied for its potential role in the development of novel pharmaceutical agents. The conjugated enone system is known to participate in various biochemical pathways, including those involving oxidative stress and inflammation. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them attractive candidates for therapeutic intervention. Additionally, the amide group provides a site for further functionalization, allowing for the attachment of pharmacophores that could enhance drug efficacy.

The synthesis of 2-formamidopent-4-enoic acid typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by purification steps such as recrystallization or chromatography. Advanced techniques like catalytic hydrogenation or transition-metal-catalyzed reactions may also be employed to achieve the desired product with minimal side reactions.

From a computational chemistry perspective, the molecular dynamics and spectroscopic properties of 2-formamidopent-4-enoic acid have been extensively modeled using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. Such computational analyses are crucial for guiding experimental design and predicting the compound's behavior in different environments.

The pharmacological potential of 2-formamidopent-4-enoic acid has been further explored through in vitro assays that evaluate its interaction with enzymes and receptors relevant to human health. For instance, research indicates that certain derivatives of this compound may inhibit key enzymes involved in metabolic pathways linked to chronic diseases such as diabetes and cardiovascular disorders. These findings underscore the importance of continued investigation into its pharmacological profile.

In industrial applications, 2-formamidopent-4-enoic acid serves as an intermediate in the production of specialty chemicals used in agrochemicals, fragrances, and advanced materials. Its structural features allow it to participate in polymerization reactions or serve as a precursor for more complex organic molecules with tailored functionalities. The growing demand for high-performance materials has increased interest in optimizing synthetic routes to produce this compound on an industrial scale.

The environmental impact of synthesizing and utilizing 2-formamidopent-4-enoic acid is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Techniques such as flow chemistry and biocatalysis are being explored as sustainable alternatives to traditional batch processing. These innovations align with broader efforts to promote environmentally responsible chemical manufacturing.

Future directions in the study of 2-formamidopent-4-enoic acid include exploring its role in drug discovery programs targeting neurological disorders. Preliminary data suggest that its structural motifs may interact with neurotransmitter receptors or ion channels, offering potential therapeutic benefits. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics could accelerate the identification of novel derivatives with enhanced biological activity.

In conclusion, 2-formamidopent-4-enoic acid (CAS No. 808148-31-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate for synthetic applications, while its pharmacological properties warrant further exploration in medicinal chemistry. As research continues to uncover new possibilities for this compound, 2-formamidopent-4-enoic acid is poised to play an increasingly important role in advancing both academic understanding and industrial innovation.